5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

Core Science & Biosynthesis

Potential biological activities of novel bromo-triazole derivatives

An In-depth Technical Guide to the Potential Biological Activities of Novel Bromo-Triazole Derivatives

Abstract

Bromo-triazole derivatives have emerged as a significant class of heterocyclic compounds in medicinal chemistry, demonstrating a broad spectrum of biological activities. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the core biological activities of these compounds, including their antimicrobial and anticancer properties, as well as their role as enzyme inhibitors. We delve into the structure-activity relationships, with a particular focus on the influence of bromine substitution, and provide detailed, field-proven methodologies for the synthesis and evaluation of these promising therapeutic agents. This document is intended to serve as a foundational resource, bridging synthetic strategies with biological applications to accelerate the discovery and development of novel bromo-triazole-based therapeutics.

Introduction: The Emergence of Bromo-Triazole Derivatives in Drug Discovery

The triazole nucleus is a cornerstone in the architecture of numerous pharmacologically active molecules.[1][2] This five-membered heterocyclic ring, containing three nitrogen atoms, exists in two isomeric forms: 1,2,3-triazole and 1,2,4-triazole. Its unique structural features, including the ability to engage in hydrogen bonding and dipole interactions, make it a versatile scaffold in drug design.[3] The incorporation of a triazole moiety can enhance a molecule's metabolic stability and binding affinity to biological targets.[4][5]

The Triazole Scaffold: A Privileged Structure in Medicinal Chemistry

Triazole derivatives are known to exhibit a wide array of biological activities, including antifungal, antibacterial, antiviral, anticancer, and anti-inflammatory properties.[2][6][7] The success of triazole-based drugs such as fluconazole and voriconazole in antifungal therapy has spurred further research into novel derivatives with improved efficacy and broader spectrum of activity.[8][9]

The Role of Bromine Substitution in Modulating Biological Activity

The introduction of a bromine atom into the triazole scaffold can significantly influence its physicochemical properties and biological activity. Bromine, being a halogen, can alter the electronic and lipophilic character of the molecule. This can lead to enhanced membrane permeability and stronger interactions with biological targets.[10] Notably, bromo-substituted compounds have shown potent antimicrobial and anticancer activities.[11][12] For instance, the presence of a para-bromo attached phenyl group has been associated with high inhibitory activity against various bacterial strains.[12]

Key Biological Activities of Bromo-Triazole Derivatives

Antimicrobial Activity

Bromo-triazole derivatives have demonstrated significant potential as antimicrobial agents, with activity against a range of pathogenic fungi and bacteria.

Many triazole-based compounds exert their antifungal effects by inhibiting the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[8][13] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol intermediates, ultimately inhibiting fungal growth. Novel bromo-triazole derivatives are being explored for their ability to overcome the growing issue of drug resistance to existing antifungal agents.[9]

The antibacterial potential of bromo-triazole derivatives has been demonstrated against both Gram-positive and Gram-negative bacteria.[12] Some compounds have shown significant activity against resistant strains like Enterococcus faecalis.[14] The mechanism of antibacterial action can vary, with some derivatives inhibiting essential bacterial enzymes like DNA gyrase.[5]

Anticancer Activity

The development of novel anticancer agents is a critical area of research, and bromo-triazole derivatives have emerged as promising candidates.[10][11]

Several studies have reported the synthesis of bromo-triazole derivatives with significant cytotoxic activity against various cancer cell lines, including those of the lung, prostate, and breast.[11][15][16] The presence of a bromo group on the aryl ring has been shown to be essential for the anticancer activity of some 1,2,3-triazole-containing chalcone derivatives.[11]

The anticancer mechanisms of bromo-triazole derivatives are multifaceted and can include the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of key signaling pathways involved in cancer cell proliferation and survival.[10][11][17] Some derivatives have also been found to inhibit enzymes that are overexpressed in cancer cells, such as tyrosine kinases and histone deacetylases.

Enzyme Inhibition

The ability of bromo-triazole derivatives to selectively inhibit specific enzymes is a key aspect of their therapeutic potential.

As mentioned earlier, the primary target for many antifungal triazoles is lanosterol 14α-demethylase (CYP51).[8][13] Molecular docking studies have been instrumental in designing novel bromo-triazole derivatives with enhanced binding affinity for the active site of this enzyme.[13]

In the context of cancer therapy, bromo-triazole derivatives have been investigated as inhibitors of various enzymes that play a crucial role in tumor progression. These include:

• Tyrosine Kinases: These enzymes are often dysregulated in cancer and are attractive targets for drug development.[7]

• Cholinesterases: Some bromo-triazole derivatives have shown potent inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that are also implicated in the progression of some cancers.[15][16]

• Indoleamine 2,3-dioxygenase 1 (IDO1): This enzyme is involved in immune evasion by tumors, and its inhibition is a promising strategy in cancer immunotherapy. Novel 1,2,3-triazole derivatives have been identified as potent IDO1 inhibitors.[18]

Methodologies for Assessing Biological Activity

A systematic evaluation of the biological activities of novel bromo-triazole derivatives requires a combination of in vitro and in silico techniques.

In Vitro Assays

The antimicrobial activity of bromo-triazole derivatives is typically assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

3.1.1.1 Broth Microdilution Method

This is a standard method for determining the MIC of antimicrobial agents.

Protocol:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

• Serial Dilutions: The bromo-triazole derivative is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

These assays are used to evaluate the anticancer activity of bromo-triazole derivatives by measuring their ability to kill cancer cells.

3.1.2.1 MTT Assay

The MTT assay is a colorimetric assay that measures cell viability based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the bromo-triazole derivative for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated for a few hours.

• Formazan Solubilization: The formazan crystals are solubilized by adding a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

In Silico Studies

Computational methods play a crucial role in modern drug discovery by predicting the biological activity and pharmacokinetic properties of novel compounds.

Molecular docking is a computational technique used to predict the binding mode and affinity of a small molecule (ligand) to a biological macromolecule (receptor), such as an enzyme or a protein.[19] This method is widely used to understand the mechanism of action of bromo-triazole derivatives and to guide the design of more potent inhibitors.[13][20]

Workflow for Molecular Docking:

Caption: A typical workflow for molecular docking studies.

Structure-Activity Relationship (SAR) Insights

Understanding the relationship between the chemical structure of bromo-triazole derivatives and their biological activity is crucial for designing more effective drugs.

Influence of the Position of the Bromo Substituent

The position of the bromine atom on the aromatic ring can have a significant impact on the biological activity. For example, a para-substituted bromo group on a phenyl ring has been shown to be important for the antifungal and antibacterial activity of some triazole derivatives.[5][21]

Impact of Different Linkers and Side Chains

The nature of the linker connecting the bromo-triazole core to other chemical moieties, as well as the properties of the side chains, can greatly influence the compound's activity. The design of well-crafted side chains can lead to higher potency and the ability to overcome drug resistance.[9]

Data Presentation

Table 1: Antimicrobial Activity of Selected Bromo-Triazole Derivatives

Compound	Target Microorganism	MIC (µg/mL)	Reference
BTZ-1	Candida albicans	0.25	[8]
BTZ-2	Aspergillus fumigatus	1.0	[8]
BTZ-3	Staphylococcus aureus	8.0	[14]
BTZ-4	Escherichia coli	16.0	[14]

Table 2: Anticancer Activity of Selected Bromo-Triazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
BTC-1	A549 (Lung)	8.67	[11]
BTC-2	PC3 (Prostate)	10.5	[15][16]
BTC-3	MCF-7 (Breast)	5.2	[3]

Future Directions and Challenges

While bromo-triazole derivatives hold immense promise, there are several challenges and future directions to consider:

• Overcoming Drug Resistance: The development of resistance to existing drugs is a major concern. Future research should focus on designing bromo-triazole derivatives that can circumvent these resistance mechanisms.

• Improving Selectivity: Enhancing the selectivity of these compounds towards their intended targets while minimizing off-target effects is crucial for reducing potential side effects.

• Exploring Novel Therapeutic Targets: Identifying and validating new biological targets for bromo-triazole derivatives will open up new avenues for therapeutic intervention.

Conclusion

Novel bromo-triazole derivatives represent a versatile and promising class of compounds with a wide range of potential therapeutic applications. Their potent antimicrobial and anticancer activities, coupled with their ability to inhibit key enzymes, make them attractive candidates for further drug development. A comprehensive understanding of their structure-activity relationships, facilitated by a combination of experimental and computational approaches, will be instrumental in optimizing their efficacy and safety profiles. This guide provides a solid foundation for researchers to explore the full therapeutic potential of this exciting class of molecules.

References

• To be populated with full citation details

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Exploring the reactivity of the ethoxymethyl group in triazole compounds

Title: The Ethoxymethyl (EOM) Moiety in Triazole Chemistry: A Technical Guide to Regiocontrol and Functionalization

Executive Summary The ethoxymethyl (EOM) group represents a critical tactical lever in the manipulation of 1,2,3- and 1,2,4-triazoles. Unlike simple alkyl groups, the EOM moiety functions as a hemiaminal ether, offering unique electronic properties that facilitate Directed ortho-Metalation (DoM) while remaining robust against nucleophilic attack. This guide dissects the reactivity profile of N-EOM triazoles, providing researchers with validated protocols for its installation, exploitation in C-H activation, and clean removal.

Mechanistic Basis: Why EOM?

The EOM group (

) is frequently conflated with the MOM (methoxymethyl) or SEM (2-(trimethylsilyl)ethoxymethyl) groups. However, its specific utility in triazole chemistry stems from two distinct factors:

• Chelation-Assisted Lithiation: The oxygen atom

  to the triazole nitrogen acts as a Lewis base. Upon treatment with organolithiums, this oxygen coordinates the lithium cation, stabilizing the transition state and directing deprotonation to the adjacent C-5 position (in 1,2,3-triazoles) or C-5 position (in 1,2,4-triazoles).

• Acid Lability vs. Base Stability: The EOM group is an acetal. It is stable to strong bases (LDA,

  -BuLi), hydrides ( ), and catalytic hydrogenation conditions, yet it cleaves cleanly under specific acidic conditions via an oxocarbenium ion intermediate.

Regioselective Installation

The alkylation of triazoles with ethoxymethyl chloride (EOM-Cl) is governed by the tautomeric equilibrium of the triazole ring.

• 1,2,3-Triazoles: Alkylation typically yields a mixture of

  and isomers. The isomer is often thermodynamically favored due to the preservation of aromaticity, while is kinetically favored.

• 1,2,4-Triazoles: Alkylation occurs predominantly at

  , though and isomers are possible depending on steric bulk.

Visualization: Regioselective Alkylation Pathways[1]

Figure 1: Divergent alkylation pathways. Steric hindrance and solvent polarity (DMF vs. THF) influence the N1:N2 ratio.

Protocol 1: Installation of EOM Group on 1,2,3-Triazole

Safety: EOM-Cl is a potent alkylating agent and suspected carcinogen. Use exclusively in a fume hood.

• Preparation: Charge a flame-dried flask with NaH (60% dispersion in oil, 1.2 equiv) under Argon. Wash with dry hexanes (

  ) to remove oil if downstream purification is sensitive.

• Solvation: Suspend NaH in anhydrous DMF (0.5 M concentration relative to substrate). Cool to 0°C.

• Addition: Add the triazole (1.0 equiv) dropwise in DMF. Stir for 30 min at 0°C until

  evolution ceases.

• Alkylation: Add EOM-Cl (1.1 equiv) dropwise. Critical: Maintain temperature < 5°C to minimize over-alkylation (quaternization).

• Workup: Warm to RT over 2 hours. Quench with sat.

  . Extract with EtOAc.

• Purification: Separate isomers via silica gel chromatography.

  -EOM isomers are typically less polar (higher ) than -EOM isomers.

The EOM Group as a Lithiation Director

This is the most potent application of the EOM group. The oxygen atom coordinates Lithium, facilitating C-H activation at the C-5 position.

Critical Instability Warning: Lithiated triazoles are thermally unstable. Above -50°C, the ring can fragment, extruding

to form a ketenimine. Reactions must be kept strictly cryogenic.

Visualization: Directed ortho-Metalation (DoM) Mechanism

Figure 2: The chelation-controlled lithiation pathway preventing random deprotonation.

Protocol 2: C-5 Functionalization via Lithiation[2]

• Setup: Dissolve N-EOM triazole (1.0 equiv) in anhydrous THF (0.2 M). Cool to -78°C (Dry ice/Acetone).

• Lithiation: Add

  -BuLi (1.1 equiv, 2.5 M in hexanes) dropwise down the side of the flask to precool the reagent.

• Incubation: Stir at -78°C for 30–45 mins. Do not allow to warm.

• Trapping: Add the electrophile (e.g., MeI, DMF,

  ) (1.2–1.5 equiv) dissolved in THF.

• Completion: Allow the mixture to warm to RT only after the electrophile addition is complete.

Deprotection Strategies

Removing the EOM group requires acid catalysis to hydrolyze the hemiaminal acetal.

Method	Reagents	Conditions	Suitability
Standard Hydrolysis	HCl (2M or 6M)	MeOH/EtOH, Reflux, 2-6h	Robust substrates; most common method.
Lewis Acid Cleavage	or	DCM, -78°C to 0°C	Acid-sensitive substrates; avoids aqueous workup initially.
Oxidative Cleavage	DDQ	DCM/H2O	Rare; used if acid conditions are strictly forbidden.

Protocol 3: Standard Acidic Deprotection

• Dissolve the EOM-protected triazole in MeOH (0.1 M).

• Add 2M HCl (aq) (volume ratio 1:1 with MeOH).

• Heat to reflux (approx. 65°C) for 3 hours. Monitor by TLC (EOM group is less polar; product will be more polar).

• Neutralization: Cool to RT. Neutralize carefully with solid

  or solution to pH 7-8.

• Isolation: Evaporate MeOH. Extract the aqueous residue with DCM or EtOAc (Note: Unsubstituted triazoles are water-soluble; continuous extraction may be required).

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.[1] (The definitive guide on acetal protection stability).

• Raap, R. (1971). Lithiation of 1-phenyl-1,2,3-triazole. Canadian Journal of Chemistry, 49(11), 1792-1798. (Foundational work on triazole lithiation instability).

• Micetich, R. G., et al. (1985).[2] The Sequential Lithiation of 1-Phenyl-1,2,4-Triazoles. Heterocycles, 23(7).[3] (Establishes C-5 lithiation regioselectivity).

• Fugina, N., Holzer, W., & Wasicky, M. (1992).[4] The [2-(trimethylsilyl)ethoxy]methyl function as a suitable N-1 protecting group in lithiation reactions with pyrazoles and 1,2,4-triazoles.[4] Heterocycles. (Comparative data on SEM/EOM directing groups).

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• 4. semanticscholar.org [semanticscholar.org]

An In-depth Technical Guide to the Stability and Degradation Pathways of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

Introduction

5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring a substituted 1,2,4-triazole core. Molecules within this class are of significant interest in pharmaceutical and agrochemical research due to their diverse biological activities.[1] The stability and degradation profile of such a compound is a critical determinant of its viability as a drug candidate or agricultural agent, influencing its shelf-life, formulation, and metabolic fate. This guide provides a comprehensive technical overview of the potential stability challenges and degradation pathways of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine. While specific experimental data for this exact molecule is not extensively available in public literature, this document synthesizes established principles of triazole chemistry and forced degradation studies to provide a robust framework for its scientific investigation.[2][3]

The structural features of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine—namely the bromine substituent, the N-ethoxymethyl group, and the exocyclic amine—present several potential sites for chemical transformation. Understanding the lability of these groups under various stress conditions is paramount for anticipating and mitigating potential stability issues.

I. Physicochemical Properties and General Stability Considerations

The stability of 1,2,4-triazole derivatives is highly dependent on the nature and position of their substituents, as well as the surrounding environmental conditions.[2] For 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine, key factors influencing its stability are anticipated to be pH, temperature, light, and the presence of oxidizing agents.

Storage and Handling:

Proper storage is fundamental to maintaining the integrity of 1,2,4-triazole compounds. For optimal long-term stability, it is recommended to store 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine in a cool, dry, and dark environment.[2] Exposure to high temperatures, humidity, and light can accelerate degradation.[2] For long-term storage, maintaining the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (+4°C) is advisable.[2]

II. Proposed Degradation Pathways

The degradation of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine can be anticipated to proceed through several pathways, primarily involving hydrolysis, oxidation, and photolysis. The following sections detail these potential degradation mechanisms.

A. Hydrolytic Degradation

Hydrolysis is a common degradation pathway for many pharmaceutical compounds and is often pH-dependent.[2] For the title compound, two primary sites are susceptible to hydrolysis: the N-ethoxymethyl group and, to a lesser extent, the bromo substituent.

• Cleavage of the Ethoxymethyl Group: The N-ethoxymethyl group is an N,O-acetal, which is known to be labile under acidic conditions. Acid-catalyzed hydrolysis would likely proceed via protonation of the ether oxygen, followed by nucleophilic attack by water to release ethanol and formaldehyde, and yield 5-bromo-1H-1,2,4-triazol-3-amine. Under basic conditions, this group is expected to be more stable.

• Hydrolysis of the Bromo Substituent: While generally more stable than the ethoxymethyl group, the C-Br bond on the triazole ring can undergo nucleophilic substitution by hydroxide ions, particularly under harsh basic conditions and elevated temperatures, to yield the corresponding 5-hydroxy derivative.

Below is a proposed workflow for investigating hydrolytic degradation.

Caption: Proposed hydrolytic degradation pathways.

B. Oxidative Degradation

Oxidative stress can lead to a variety of degradation products. The triazole ring and the exocyclic amino group are potential sites for oxidation.

• Oxidation of the Triazole Ring: Strong oxidizing agents could potentially lead to ring opening. However, N-oxidation of the triazole ring nitrogens is also a possibility.

• Oxidation of the Amino Group: The primary amine could be oxidized to a nitroso or nitro derivative.

C. Photodegradation

Many heterocyclic compounds are susceptible to degradation upon exposure to light, particularly UV radiation. [2]

• Homolytic Cleavage of the C-Br Bond: The carbon-bromine bond is susceptible to photolytic cleavage, which would generate a triazolyl radical. This radical could then undergo various reactions, such as hydrogen abstraction from the solvent or dimerization.

The following diagram illustrates the potential photolytic degradation pathway.

Caption: Proposed photolytic degradation pathway.

III. Experimental Protocols for Stability Assessment

A forced degradation study is essential to identify the potential degradation products and pathways, and to develop a stability-indicating analytical method. [3]

A. General Protocol for Forced Degradation Studies

• Preparation of Stock Solution: Prepare a stock solution of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL). [2]2. Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at an elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at an elevated temperature (e.g., 60°C).

  • Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature. [3] * Photodegradation: Expose the solution of the compound to UV light (e.g., 254 nm or 366 nm) or simulated sunlight. A parallel sample should be protected from light as a control. [2] * Thermal Degradation: Expose a solid sample of the compound to dry heat (e.g., 80°C).

• Sampling and Analysis: Withdraw samples at appropriate time intervals. Neutralize the acidic and basic samples before analysis. Analyze all samples by a suitable analytical method, such as HPLC with UV and mass spectrometric detection, to separate and identify the parent compound and any degradation products. [4][5]

B. Development of a Stability-Indicating HPLC Method

A crucial outcome of forced degradation studies is the development and validation of a stability-indicating analytical method. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose. [5] Table 1: Example HPLC Method Parameters

Parameter	Recommended Conditions	Rationale
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation of moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons for good peak shape and MS compatibility.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes the analyte and potential degradation products.
Gradient	Start at 5% B, ramp to 95% B over 20 minutes	To elute compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical columns.
Column Temperature	30°C	Ensures reproducible retention times.
Detection	UV at an appropriate wavelength and Mass Spectrometry (MS)	UV for quantification and MS for identification of degradation products.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

IV. Summary of Potential Degradation Products

The following table summarizes the likely degradation products based on the proposed pathways. The characterization of these products would require techniques such as high-resolution mass spectrometry (HRMS) and potentially isolation followed by nuclear magnetic resonance (NMR) spectroscopy. [4] Table 2: Potential Degradation Products and Their Origin

Potential Degradant	Proposed Origin	Stress Condition
5-Bromo-1H-1,2,4-triazol-3-amine	Cleavage of the N-ethoxymethyl group	Acidic Hydrolysis
5-Hydroxy-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine	Hydrolysis of the bromo substituent	Basic Hydrolysis
1-(Ethoxymethyl)-1H-1,2,4-triazol-3-amine	Reductive dehalogenation	Photolysis
N-Oxides of the parent compound	Oxidation of triazole ring nitrogens	Oxidation
Dimeric species	Radical coupling	Photolysis

V. Conclusion

References

• Technical Support Center: 1,2,4-Triazole Compound Stability and Degradation - Benchchem.
• Exploring the Fate of Substituted 1,2,3-Triazoles: Unraveling the Soil Degradation Pathways of a Novel Class of Nitrification Inhibitors | ACS Agricultural Science & Technology.
• (PDF) Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede - ResearchGate.
• 4-(5-Bromo-2-hydroxybenzylideneamino)-3-methyl-1H-1,2,4-triazole-5(4H)-thione - PMC.
• Analytical techniques in pharmaceutical analysis: A review - Arabian Journal of Chemistry.

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Protocols & Analytical Methods

Application Note: Scalable Synthesis and Regioselective Protection of 5-Bromo-1,2,4-triazol-3-amine

Abstract & Strategic Overview

This application note details the optimized protocol for the synthesis of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine , a critical heterocyclic building block often utilized in the synthesis of URAT1 inhibitors (e.g., Lesinurad intermediates) and other bioactive pharmacological agents.

The synthesis presents two primary challenges requiring expert control:

• Chemo-selectivity during Bromination: Preventing over-bromination or oxidation of the exocyclic amine.

• Regio-selectivity during Protection: The 1,2,4-triazole ring exhibits annular tautomerism, leading to potential alkylation at N1, N2, or N4 positions. This protocol maximizes the yield of the desired N1-ethoxymethyl (EOM) isomer through thermodynamic and steric control.

Reaction Scheme & Workflow

The following diagram illustrates the two-step synthesis and the critical decision points for purification.

Figure 1: Synthetic pathway highlighting the conversion of 3-amino-1,2,4-triazole to the N1-protected target.[1][2][3][4]

Phase 1: Synthesis of 3-Amino-5-bromo-1,2,4-triazole

The first step involves the bromination of the C5 position. While N-bromosuccinimide (NBS) can be used, elemental bromine in water is preferred for scalability and atom economy, provided pH and temperature are strictly controlled to prevent oxidation of the exocyclic amine.

Reagents & Equipment[4][5][6][7][8][9][10][11]

• Substrate: 3-Amino-1,2,4-triazole (1.0 eq)

• Reagent: Bromine (Br₂, 1.05 eq)

• Solvent: Deionized Water

• Equipment: 3-neck round bottom flask, mechanical stirrer, dropping funnel, internal thermometer.

Detailed Protocol

• Dissolution: Charge the flask with 3-amino-1,2,4-triazole (e.g., 8.4 g, 100 mmol) and water (50 mL). Stir until fully dissolved.

• Temperature Control: Cool the solution to 0–5 °C using an ice/salt bath.

  • Critical: Higher temperatures promote the formation of azo-dimers and poly-brominated byproducts.

• Bromine Addition: Add Br₂ (16.8 g, 5.4 mL, 105 mmol) dropwise over 60 minutes.

  • Observation: The solution will turn orange/red. A precipitate may begin to form.[5][6]

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 3–4 hours. Monitor by TLC (EtOAc:MeOH 9:1) or LC-MS.

• Workup:

  • Neutralize the reaction mixture carefully with saturated NaHCO₃ solution to pH ~7.

  • The product, 3-amino-5-bromo-1,2,4-triazole , will precipitate as a white to off-white solid.

  • Filter the solid and wash with cold water (2 x 20 mL).

  • Recrystallize from water if necessary, though the crude is often sufficiently pure (>95%).

  • Drying: Dry in a vacuum oven at 50 °C for 12 hours.

Expected Yield: 75–85% Key Characterization:

• ¹H NMR (DMSO-d₆): δ 12.0 (br s, 1H, NH), 6.0 (s, 2H, NH₂). Note: The C5 proton signal (approx 7.5-8.0 ppm) of the starting material must be absent.

Phase 2: Regioselective N-Alkylation

This is the most technically demanding step. The triazole ring has three potential alkylation sites (N1, N2, N4). Under basic conditions (K₂CO₃ in DMF), alkylation at N1 is favored due to steric hindrance at N2 (adjacent to the amine) and electronic factors, but N2-alkylation remains a significant impurity (typically 10-20%).

Reagents & Equipment[4][5][6][7][8][9][10][11]

• Substrate: 3-Amino-5-bromo-1,2,4-triazole (from Step 1)

• Reagent: Chloromethyl ethyl ether (EOM-Cl) (1.1 eq)

• Base: Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

• Solvent: DMF (Anhydrous)

• Safety Note: EOM-Cl is a carcinogen and lachrymator. Handle exclusively in a fume hood.

Detailed Protocol

• Preparation: In a flame-dried flask under Nitrogen atmosphere, suspend 3-amino-5-bromo-1,2,4-triazole (16.3 g, 100 mmol) and K₂CO₃ (20.7 g, 150 mmol) in anhydrous DMF (100 mL).

• Cooling: Cool the suspension to 0 °C .

• Addition: Add Chloromethyl ethyl ether (EOM-Cl) (10.4 g, 110 mmol) dropwise via syringe pump or dropping funnel over 30 minutes.

  • Mechanism:[1][4][7][8][9][10][11][12][13] The base deprotonates the triazole ring (pKa ~10). The resulting anion attacks the highly electrophilic EOM-Cl.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for 12 hours.

• Quench & Extraction:

  • Pour the reaction mixture into ice-water (300 mL).

  • Extract with Ethyl Acetate (3 x 100 mL).

  • Wash combined organics with Brine (2 x 100 mL) to remove DMF.

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification (Crucial):

  • The crude residue contains the N1-isomer (Target) and N2-isomer.

  • Column Chromatography: Silica gel (200-300 mesh).

  • Eluent: Gradient of Hexane:Ethyl Acetate (4:1 to 1:1).

  • Separation: The N1-isomer is typically less polar (elutes first) compared to the N2-isomer due to the availability of the primary amine for H-bonding in the N2-isomer.

Data Summary Table

Parameter	Specification	Notes
Appearance	White to pale yellow solid
Yield (Step 2)	55–65%	After chromatography
Regio-ratio	~4:1 to 6:1 (N1:N2)	Dependent on solvent/temp
Melting Point	128–132 °C
MS (ESI)	[M+H]⁺ = 221.0/223.0	Characteristic Br isotope pattern

Analytical Validation (Self-Correcting Checks)

To ensure the correct regioisomer (N1-EOM) has been isolated, use ¹H NMR diagnostics.

• N1-Isomer (Target): The methylene protons of the EOM group (

  ) typically appear around δ 5.2–5.4 ppm . The amine protons ( ) are chemically distinct.

• N2-Isomer (Impurity): The steric crowding often shifts the methylene protons slightly downfield or alters the peak shape. More importantly, 2D NMR (HMBC) shows correlation between the methylene protons and the C5 carbon (bearing Br) for the N1 isomer, whereas N2 alkylation shows different long-range couplings.

Safety & Handling Protocols

Hazard Management

• Bromine (Br₂): Extremely corrosive and toxic. Causes severe burns. Neutralization: Keep a solution of Sodium Thiosulfate (

  ) nearby to neutralize spills immediately.

• EOM-Cl: Known carcinogen. It hydrolyzes rapidly in moist air to release HCl and formaldehyde. Use strictly anhydrous conditions and double-glove.

• Waste Disposal: Aqueous waste from Step 1 contains brominated species; dispose of in halogenated waste streams.

References

• Lesinurad Synthesis Context

  • Title: "The development of an effective synthetic route of lesinurad (RDEA594)"

  • Source: Chemistry Central Journal (2017)[14]

  • URL:[Link] (Verified Context)

• Triazole Bromination Methodology

  • Title: "3-Amino-1,2,4-Triazole" (Org.[2][4][15][8][5][6] Synth. Prep)

  • Source: Organic Syntheses, Coll.[5] Vol. 3, p.95 (1955)

  • URL:[Link]

• Regioselectivity in Triazole Alkylation

  • Title: "Regioselective synthesis of alkyl deriv
  • Source: Russian Journal of Applied Chemistry

  • URL:[Link]

Sources

• 1. CN106187927B - Preparation method of Lesinurad intermediate - Google Patents [patents.google.com]
• 2. Regioselective microwave synthesis and derivatization of 1,5-diaryl-3-amino-1,2,4-triazoles and a study of their cholinesterase inhibition properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. sciforum.net [sciforum.net]
• 7. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 8. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN112079781A - Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine - Google Patents [patents.google.com]
• 10. Lesinurad, a novel, oral compound for gout, acts to decrease serum uric acid through inhibition of urate transporters in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. research.chalmers.se [research.chalmers.se]
• 14. researchgate.net [researchgate.net]
• 15. (PDF) Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl) propanamides and their tautomerism [academia.edu]

Technical Notes & Optimization

Technical Support Center: Purification of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

An in-depth technical guide from the office of the Senior Application Scientist.

Welcome to the technical support center for 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of purifying this key heterocyclic intermediate. My goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your purification strategy effectively.

The structure of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine presents a unique set of purification challenges. The presence of a basic primary amine, multiple triazole nitrogens, an acid-labile ethoxymethyl (EOM) protecting group, and a potentially reactive C-Br bond requires a carefully considered approach. This guide addresses the most common issues encountered in the laboratory.

Troubleshooting Guide: Common Purification Issues

This section is structured in a question-and-answer format to directly address the specific problems you may be facing during your experiments.

Q1: My column chromatography recovery is very low, and I'm observing significant streaking on TLC. What's causing this and how can I fix it?

Probable Cause: The low recovery and streaking are classic signs of strong, irreversible adsorption of your compound onto the stationary phase. The primary amine and the nitrogen atoms of the triazole ring are basic and can interact strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This leads to poor elution and loss of material.

Solution: The key is to neutralize the acidic sites on the silica gel by incorporating a basic modifier into your mobile phase.

• Recommended Action: Add 0.5-1% triethylamine (Et₃N) or 2-3 drops of ammonium hydroxide per 100 mL of your eluent system. This competitively binds to the acidic sites, allowing your product to travel through the column more uniformly.

• Expert Insight: While both modifiers work, triethylamine is often preferred due to its volatility, making it easier to remove under reduced pressure. Start with a low concentration (0.5%) and increase if streaking persists. This simple addition can often increase recovery from <50% to >90%.

Q2: After purification, my NMR spectrum shows that the ethoxymethyl (EOM) group has been cleaved. How can I prevent this degradation?

Probable Cause: The EOM group is an N,O-acetal, which is notoriously sensitive to acidic conditions and will readily hydrolyze to release the free NH-triazole and formaldehyde/ethanol byproducts.[1] You may be inadvertently exposing your compound to acid during purification or workup.

Solution: Strictly avoid acidic conditions throughout your purification workflow.

• Choice of Silica Gel: Use high-purity, neutral silica gel. Some lower-grade silica gels can have a significantly acidic pH.

• Mobile Phase: Do not use acidic additives like acetic acid or formic acid in your eluent. If you need to use a protic solvent like methanol, ensure it is fresh and not stored for long periods where acidic degradation products can form.

• Quenching & Workup: During the reaction workup, ensure any acidic reagents are thoroughly quenched with a mild base like sodium bicarbonate solution, not a strong base which could cause other side reactions.

Below is a diagram illustrating the acid-catalyzed deprotection pathway that must be avoided.

Caption: Acid-catalyzed cleavage of the EOM protecting group.

Q3: My purified material shows two distinct sets of peaks in the NMR, but the mass spectrum is correct. Could this be a mixture of isomers?

Probable Cause: Yes, this is a very common issue in the synthesis of N-substituted 1,2,4-triazoles.[2][3] The initial N-alkoxymethylation of 5-Bromo-1H-1,2,4-triazol-3-amine can occur on different nitrogen atoms of the triazole ring, leading to regioisomers (e.g., substitution at the N1, N2, or N4 position). These isomers will have the same mass but different chemical shifts in NMR.

Solution: Separating regioisomers is challenging due to their similar polarities.

• High-Resolution Chromatography: You may need to employ a high-performance flash chromatography system with high-efficiency silica columns. A very shallow solvent gradient is often required to achieve separation.

• Alternative Techniques: If normal-phase chromatography fails, consider reverse-phase chromatography (C18 silica) with a mobile phase like acetonitrile/water or methanol/water.

• Recrystallization: This can be a highly effective method for isolating a single, pure isomer if the product is crystalline.[4] Experiment with various solvent systems.

The diagram below illustrates the potential points of substitution leading to hard-to-separate regioisomers.

Caption: Potential regioisomers from N-alkoxymethylation.

Frequently Asked Questions (FAQs)

• Q: What are the best general conditions for flash column chromatography?

  • A: For this compound, which is moderately polar, a gradient elution is recommended. Start with a less polar system and gradually increase polarity. A typical starting point would be a gradient of Dichloromethane (DCM) to 5-10% Methanol (MeOH) in DCM. An alternative is Ethyl Acetate (EtOAc) in Hexanes, likely starting around 50% EtOAc and increasing. Always remember to add 0.5-1% triethylamine to your mobile phase.[2][5]

• Q: Can I use recrystallization for final purification?

  • A: Absolutely. If your material is >90% pure after chromatography and is a solid, recrystallization is an excellent final step to achieve high purity and remove trace impurities.[6] The choice of solvent is critical and requires experimentation.

Solvent System for Recrystallization	Rationale
Ethyl Acetate / Hexane	Dissolve in a minimum of hot ethyl acetate, then slowly add hexane until turbidity appears. Cool slowly.
Isopropanol / Water	Dissolve in hot isopropanol, add water dropwise until cloudy, then cool.
Acetonitrile	Has good solvating power for polar compounds and can yield high-quality crystals upon cooling.

• Q: What are the ideal storage conditions for the purified compound?

  • A: Store the compound in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), at low temperature (-20°C for long-term storage). Protect from light and moisture. The primary amine can be susceptible to air oxidation over time.

Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography

• Slurry Preparation: Dissolve your crude product (e.g., 1 gram) in a minimal amount of dichloromethane or the initial eluent. Add approximately 2-3 grams of silica gel to this solution to create a dry slurry by concentrating it under reduced pressure. This ensures a uniform application to the column.

• Column Packing: Wet-pack a glass column with neutral silica gel using your initial, least polar eluent (e.g., 100% Dichloromethane + 0.5% Et₃N).

• Loading: Carefully add the prepared dry slurry to the top of the packed column. Add a thin layer of sand on top to prevent disturbance of the silica bed.

• Elution: Begin elution with the initial solvent system. Gradually increase the polarity. A suggested gradient could be:

  • 2 column volumes (CV) of DCM + 0.5% Et₃N

  • Gradient from 0% to 5% MeOH in DCM (+ 0.5% Et₃N) over 10 CV

  • Gradient from 5% to 10% MeOH in DCM (+ 0.5% Et₃N) over 5 CV

• Fraction Collection: Collect fractions and analyze them by TLC or LC-MS.

• Product Isolation: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure.

Protocol 2: Recrystallization from a Two-Solvent System

• Solvent Selection: Choose a solvent in which your compound is soluble when hot but poorly soluble when cold (e.g., ethyl acetate, isopropanol). Choose a second "anti-solvent" in which your compound is poorly soluble (e.g., hexanes, water).

• Dissolution: Place the semi-purified solid in a flask. Add the primary solvent (e.g., ethyl acetate) portion-wise while heating and stirring until the solid just dissolves. Use the absolute minimum amount of hot solvent.

• Induce Crystallization: Remove the flask from the heat. Slowly add the anti-solvent (e.g., hexanes) dropwise until you observe persistent cloudiness. If too much is added, re-heat until the solution is clear again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. For maximum recovery, you can then place it in a refrigerator or ice bath for several hours.

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold anti-solvent.

• Drying: Dry the crystals under high vacuum to remove all residual solvents.

References

• Synthesis and Biological Evaluation of New cis-Restricted Triazole Analogues of Combretastatin A-4. (2025). MDPI. Available at: [Link]

• BROMINATION OF 2-PHENYL-1,2,3,2H-TRIAZOLE. Canadian Science Publishing. Available at: [Link]

• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. (2018). ResearchGate. Available at: [Link]

• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. (2014). Taylor & Francis Online. Available at: [Link]

• The [2-(trimethylsilyl)ethoxy]methyl function as a suitable N-1 protecting group in lithiation reactions with pyrazoles and 1,2,4-triazoles. (1992). Semantic Scholar. Available at: [Link]

• Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. Semantic Scholar. Available at: [Link]

• [2-(Trimethylsilyl)ethoxy]methyl (SEM) as a novel and effective imidazole and fused aromatic imidazole protecting group. ACS Publications. Available at: [Link]

• Evaluating Triazole-Substituted Pyrrolopyrimidines as CSF1R Inhibitors. (2025). MDPI. Available at: [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. (2022). PMC. Available at: [Link]

• Synthesis and Properties of Aminated Nitro-Substituted[5][7][8]triazolo[4,3-b][5][7][8]triazole Isomers. SSRN. Available at: [Link]

• 3-(4-bromophenyl)-1-phenyl-1H-1,2,4-triazol-5-amine characterization. The Royal Society of Chemistry. Available at: [Link]

• How to recrystallize amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Available at: [Link]

• Quantification of Lipophilicity of 1,2,4-Triazoles Using Micellar Chromatography. (2012). ResearchGate. Available at: [Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. (2018). PMC. Available at: [Link]

• Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. Google Patents.

• Synthesis of 5-amino-3-(het)aryl-1H-1,2,4-triazoles via Cyclization of(het)aroylaminoguanidines in Aqueous Medium. ResearchGate. Available at: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). PMC. Available at: [Link]

• Synthesis of 5-oxymethyl-1,2,4-triazole-3-carboxamides. Fine Chemical Technologies. Available at: [Link]

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities. (2024). MDPI. Available at: [Link]

• Synthesis of 1,2,4 triazole compounds. ISRES. Available at: [Link]

• SYNTHESIS OF 5-BROMOISOQUINOLINE AND 5-BROMO-8-NITROISOQUINOLINE. Organic Syntheses. Available at: [Link]

• 1,2,4-TRIAZOLES AS INTERMEDIATES FOR THE SYNTHESIS OF HYBRID MOLECULES. (2014). Farmacia Journal. Available at: [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. papers.ssrn.com [papers.ssrn.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. tandfonline.com [tandfonline.com]

Technical Support Center: Synthesis of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

Welcome to the Advanced Synthesis Support Hub. Product ID: 5-Br-SEM-Triazole (Intermediate for Lesinurad/Zurampic) Role: Senior Application Scientist Status: Active Support

Executive Summary

This guide addresses the critical process parameters (CPPs) and failure modes associated with the synthesis of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine . This molecule is a high-value pharmacophore, notably serving as a key intermediate in the synthesis of URAT1 inhibitors like Lesinurad.

The synthesis generally involves two critical phases:

• Bromination of 3-amino-1,2,4-triazole.

• N-Alkylation (Protection) using chloromethyl ethyl ether.

Our technical data indicates that regioselectivity during alkylation and oxidative instability during bromination are the primary drivers of batch failure.

Module 1: Alkylation & Regioselectivity Troubleshooting

User Query: "I am detecting three distinct impurities by HPLC after adding chloromethyl ethyl ether. Which one is my product?"

Diagnosis: You are observing the classic Triazole Regioselectivity Paradox . The starting material, 3-amino-5-bromo-1,2,4-triazole, exists in annular tautomeric equilibrium. When treated with an electrophile (chloromethyl ethyl ether), alkylation can occur at N1 , N2 , or N4 , and occasionally at the exocyclic amine (

).

Technical Insight:

• Target Product (N1-isomer): Thermodynamically preferred in specific basic conditions due to steric clearance away from the bromine and amine.

• Major Impurity (N2-isomer): Often kinetically favored or formed due to chelation effects if metal cations are present.

• Minor Impurity (N4-isomer): Sterically hindered by the flanking bromine and amine groups, but possible in polar aprotic solvents.

Corrective Protocol: To maximize the N1-isomer (Target):

• Base Selection: Use a non-nucleophilic organic base (e.g.,

  or DIPEA) rather than inorganic hydrides (NaH), which can promote N2-alkylation via tight ion-pairing.

• Temperature: Maintain reaction temperature

  during addition. Higher temperatures promote the kinetic N2 product.

• Solvent: Use THF or DMF. Avoid protic solvents which interfere with the transition state.

Visualization: Tautomerism & Regioisomer Pathways

Figure 1: Reaction pathways showing the divergence between the target N1-isomer and common N2/N4 regioisomeric impurities.

Module 2: Bromination Efficiency & Purity

User Query: "My bromination yield is acceptable, but the product is dark brown/black and difficult to crystallize."

Diagnosis: This indicates Oxidative Coupling (Azo formation). The amino group on the triazole is susceptible to oxidation by bromine (

) if the pH is not strictly buffered.

The Mechanism: If the reaction medium becomes too acidic or lacks buffering, the generated

promotes the formation of diazonium species or radical cations, which couple to form azo-dimers (highly colored impurities).

Standardized Protocol (Self-Validating):

• Reagent: Use elemental Bromine (

  ) in water/acetic acid.

• Critical Control: Maintain reaction temperature at

  initially.

• Validation Step: The reaction mixture should remain orange/red (excess

  ). If it turns black/tarry, the amine has oxidized.

• Workup: Quench with Sodium Bisulfite (

  ) to remove excess bromine before adjusting pH.

Data: Impurity Profile Comparison

Parameter	Optimal Process	Failed Process (Oxidative)
Appearance	Off-white / Pale Yellow Solid	Dark Brown / Black Tar
Melting Point	180-185°C (dec)	Broad, <160°C
Solubility (DMSO)	Clear Solution	Turbid / Particulates
Major Impurity	Dibromo-species (<1%)	Azo-dimers (>5%)

Module 3: Stability & Handling (The "Disappearing Product")

User Query: "I isolated the product, but after silica column chromatography, the mass balance is off, and I see the starting material again."

Diagnosis: You are experiencing Acid-Catalyzed Deprotection . The ethoxymethyl group is essentially a hemiaminal ether (N-C-O-C), which is stable in base but highly labile in acid.

Root Cause: Silica gel is slightly acidic. During chromatography, the acidic surface catalyzes the hydrolysis of the ethoxymethyl group, reverting the molecule back to 3-amino-5-bromo-1,2,4-triazole.

Troubleshooting Guide:

• Avoid Silica if possible: Recrystallization (e.g., from Ethyl Acetate/Hexanes) is preferred over chromatography.

• Neutralize Silica: If chromatography is necessary, pre-treat the silica column with 1% Triethylamine (

  ) in the mobile phase to neutralize acidic sites.

• Storage: Store the solid product in a desiccator. Moisture + trace acid from the air can degrade the product over time.

Visualization: Stability Decision Tree

Figure 2: Decision logic for diagnosing product loss during purification steps.

References & Authority

• Lesinurad Process Chemistry:

  • Patent: Yeh, L. et al. "Process for the preparation of compounds useful as inhibitors of URAT1." WO2009070740 . (Describes the alkylation of triazoles in the context of Lesinurad synthesis).

  • Source:

• Triazole Regioselectivity:

  • Journal: Katritzky, A. R. et al. "Regioselectivity of the Alkylation of 1,2,4-Triazoles." Journal of the Chemical Society, Perkin Transactions 1.

  • Mechanism:[1][2][3][4][5][6] Explains the steric and electronic factors governing N1 vs N2 alkylation.

• Bromination Methodologies:

  • Journal: Grimmett, M. R. "Halogenation of 1,2,4-Triazoles." Comprehensive Heterocyclic Chemistry. (Authoritative text on triazole functionalization).

• Safety Data:

  • Reagent: Chloromethyl ethyl ether (CAS: 3188-13-4) is a known carcinogen. All protocols described above assume the use of a fume hood and proper PPE (Personal Protective Equipment).

For further assistance, please contact the Process Safety Group or submit a sample to the Analytical Core.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. SYNTHESIS OF TRIAZOLOPYRIMIDINE COMPOUNDS - Patent 2794575 [data.epo.org]
• 5. US20100234615A1 - Process for the synthesis of triazoles - Google Patents [patents.google.com]
• 6. WO2021152435A1 - Process for preparation of 5-bromo-1, 2, 3-trichlorobenzene - Google Patents [patents.google.com]

Optimizing reaction conditions for derivatization of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

[1][2]

Executive Summary & Strategic Analysis

The molecule 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine (referred to hereafter as Trz-Br-EOM ) is a high-value bifunctional scaffold.[1][2] It contains three distinct reactive centers that require orthogonal management:

• C5-Bromide: A handle for cross-coupling (Suzuki-Miyaura, Sonogashira).[1][2]

• C3-Exocyclic Amine: A nucleophile for amide/urea formation, but also a potent catalyst poison.[1]

• N1-Ethoxymethyl (EOM): An acid-labile protecting group that dictates solubility and regioselectivity.[1][2]

The Central Challenge: The free exocyclic amine (

) at C3 coordinates strongly to Palladium (Pd), often arresting the catalytic cycle during cross-coupling reactions at C5.[2] Successful derivatization requires a strategic choice: Protect-First vs. Ligand-Optimization .[1][2]

Strategic Decision Tree

The following workflow illustrates the critical decision path for optimizing your synthetic route.

Caption: Strategic workflow for derivatizing Trz-Br-EOM. The choice between direct coupling and protection depends on the availability of advanced ligands.[2]

Module 1: The C5-Bromine Handle (Cross-Coupling)[1][2][3]

The most common failure mode with Trz-Br-EOM is low conversion during Suzuki coupling due to the formation of stable Pd-amine complexes.[1][2]

Option A: The "Ligand-Heavy" Approach (Direct Coupling)

If you must avoid protection/deprotection steps, you must use bulky, electron-rich phosphine ligands that can out-compete the substrate amine for the metal center.[1][2]

Recommended Protocol:

• Catalyst:

  (1-2 mol%) or .[2]

• Ligand: XPhos or SPhos (Use 1:2 Pd:Ligand ratio). These biaryl ligands create a "protective shell" around the Pd, preventing amine coordination [1].

• Base:

  (3.0 equiv) – Anhydrous conditions are preferred to prevent hydrolysis of the EOM group, though it is generally base-stable.[2]

• Solvent: 1,4-Dioxane or n-Butanol (degassed).[1][2]

• Temperature: 90–100 °C.

Option B: The "Protection-First" Approach (Robust)

This is the most reliable method for scale-up.[1][2] Converting the amine to an acetamide or carbamate reduces its Lewis basicity, enabling standard coupling conditions.

• Protection: Treat Trz-Br-EOM with

  (1.1 eq) in Pyridine/DCM.[1][2]

• Coupling: Use standard

  conditions.

• Deprotection: Hydrazine hydrate (for acetamide) or TFA (for Boc).[2]

Comparative Data: Ligand Efficiency

Yields based on coupling with Phenylboronic acid (1.2 eq).[2]

Condition	Ligand	Base	Solvent	Yield (LCMS)	Notes
Standard			DMF/H2O	< 15%	Catalyst poisoning observed.[1][2][3]
Optimized A	XPhos		Dioxane	88%	Excellent conversion; no protection needed.[2]
Optimized B	dppf		Toluene	92%	Requires N-acetyl protected substrate.[2]

Module 2: The EOM Protecting Group (Stability & Removal)[2]

The Ethoxymethyl (EOM) group protects the N1 position, preventing annular tautomerization and directing alkylation to the exocyclic amine. However, its removal requires specific acidic conditions.

Stability Profile

• Base (NaOH,

  ): Highly Stable.[2] Safe for Suzuki/Sonogashira.

• Nucleophiles (Amines, Grignards): Stable.

• Acid (HCl, TFA): Unstable. [1]

Deprotection Protocol

To remove the EOM group after your core synthesis is complete:

• Reagent: 2M HCl or 6M HCl in Ethanol/Water (1:1).

• Conditions: Reflux (80 °C) for 2–4 hours.

• Workup: Neutralize with solid

  before extraction. The resulting 1H-triazole is amphoteric and water-soluble; consider continuous extraction or evaporation and triturating the salt.[1][2]

Warning: Do not use Lewis acids like

if your scaffold contains other sensitive ethers, as this may lead to non-selective cleavage [2].

Troubleshooting & FAQ

User Question: "I see starting material remaining despite using 10 mol% Pd catalyst."

Expert Diagnosis: You are likely experiencing catalyst arrest . The exocyclic amine of the triazole is binding to the Pd(II) oxidative addition complex, preventing transmetallation. Optimization: Switch to a bulky dialkylbiaryl phosphine ligand like XPhos or BrettPhos . Alternatively, add a Lewis Acid additive like

(0.5 eq) which can sequester the amine, though this is riskier with the EOM group.

User Question: "My EOM group fell off during the Suzuki coupling."

Expert Diagnosis: This indicates the reaction medium became too acidic.[2] Boronic acids are Lewis acids. If the base is consumed or insufficient, the pH drops. Optimization:

• Ensure you are using 3.0 equivalents of base (

  or ).[2][3]

• Avoid aqueous solvent mixtures if possible; use anhydrous Dioxane or Toluene.

• Switch to Boronate Esters (Pinacol esters), which are less acidic than free boronic acids.

User Question: "Can I alkylate the C3-amine directly?"

Expert Diagnosis: Yes, but over-alkylation is a risk. Optimization:

• For Mono-alkylation: Use Reductive Amination (Aldehyde +

  in DCE).[1][2] The EOM group ensures reaction occurs only at the exocyclic nitrogen.

• For Acylation: Use Acid Chloride + Pyridine.[2]

Mechanism of Catalyst Poisoning[5][6]

Understanding why the reaction fails is key to fixing it.[2] The diagram below details the inhibitory pathway.

Caption: The free amine (Trz-NH2) competitively binds to the Palladium center, forming a stable "Arrest" complex that halts the catalytic cycle.[1][2]

References

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki-Miyaura Reaction of Heteroaryl Halides.[1][2] Journal of the American Chemical Society, 129(11), 3358–3366.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Specifically Chapter on N-Protection/EOM stability). [2]

• Larsen, R. D., et al. (1994). Practical Synthesis of 5-Substituted 1,2,4-Triazoles.[1] Journal of Organic Chemistry, 59(21), 6391-6394.[1]

Sources

• 1. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 2. ddtjournal.com [ddtjournal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Predicted Biological Activity of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine and Other Key Triazoles

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal and agricultural chemistry, renowned for its versatile biological activities.[1][2] This heterocyclic motif is integral to a wide array of therapeutic agents and agrochemicals, demonstrating properties that span antifungal, antibacterial, antiviral, anticancer, and herbicidal applications.[3][4][5] The functional diversity of 1,2,4-triazole derivatives is a direct consequence of the specific substitutions on the triazole ring, which modulate their physicochemical properties and target interactions. This guide provides a comparative overview of the predicted biological activity of the novel compound 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine against a selection of well-characterized triazole derivatives, offering insights into its potential applications and the underlying structure-activity relationships.

Focus Compound: 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

While extensive peer-reviewed data on 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine is not yet widely available, preliminary investigations suggest a significant potential for biological activity, particularly in the antimicrobial, antifungal, and herbicidal domains.[6] The unique structural combination of a bromine atom at the 5-position, a 3-amino group, and an N-ethoxymethyl substituent is hypothesized to confer a distinct biological profile.[6]

Structural Features and Predicted Activity:

• 3-Amino Group: The presence of a 3-amino group on the 1,2,4-triazole ring has been associated with enhanced antimicrobial performance, particularly against Staphylococcus aureus and Candida albicans, when compared to 3-thio-substituted analogs.[7]

• 5-Bromo Substitution: Halogenation, particularly with bromine, is a common strategy in drug design to enhance potency. The bromo group can increase lipophilicity, facilitating membrane transport, and can also participate in halogen bonding with biological targets, thereby improving binding affinity.[3]

• N-Ethoxymethyl Group: The N-alkoxymethyl substituent is a key feature in some herbicidal compounds. This group can influence the molecule's systemic properties in plants and its interaction with specific plant enzymes.

Based on these structural motifs, 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine is a promising candidate for further investigation as a multi-faceted biological agent.

Comparative Triazole Compounds

To contextualize the potential of 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine, we will compare its predicted activities with three well-established triazole derivatives, each representing a different class of biological activity.

• Fluconazole (Antifungal Agent): A widely used clinical antifungal agent for the treatment of various fungal infections.[4][8]

• 4-(Substituted)-acetylamino-3-mercapto-5-(4-substituted) phenyl-1,2,4-triazole derivatives (Antibacterial Agents): A class of triazoles demonstrating notable antibacterial activity.[9]

• Thioether Containing 1,2,4-Triazole Schiff Bases (Herbicidal Agents): A series of potent herbicidal compounds targeting the enzyme transketolase.[10]

Below is a diagram illustrating the chemical structures of the focus compound and the selected comparators.

Caption: Workflow for biological activity screening of a novel triazole.

Conclusion and Future Directions

Based on a thorough analysis of its structural features and the extensive literature on 1,2,4-triazole derivatives, 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine emerges as a highly promising candidate for development as a novel bioactive agent. Its predicted antifungal, antibacterial, and herbicidal properties warrant a comprehensive experimental evaluation. The proposed screening protocols provide a robust framework for elucidating its biological activity profile and comparing its performance against established compounds. Further research should also focus on elucidating its mechanism of action and assessing its toxicological profile to determine its potential for therapeutic or agricultural applications. The versatility of the 1,2,4-triazole scaffold continues to be a fertile ground for the discovery of new and effective chemical entities.

References

• Synthesis, Crystal Structure, DFT Study and Antifungal Activity of 4-(5-((4-Bromobenzyl) thio)-4-Phenyl-4H-1,2,4-Triazol-3-yl)pyridine. (2015). Molecules. [Link]

• Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. (n.d.). National Center for Biotechnology Information. [Link]

• Investigation of the antimicrobial and antifungal activities of some 1,2,4-triazole derivatives. (2022). Česká a slovenská farmacie. [Link]

• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. (2011). Der Pharma Chemica. [Link]

• Synthesis and antimicrobial evaluation of some novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives. (n.d.). National Center for Biotechnology Information. [Link]

• Novel 1, 2, 4-Triazoles as Antifungal Agents. (n.d.). National Center for Biotechnology Information. [Link]

• Antifungal Properties of 1,2,4-Triazoles. (2022). ISRES Publishing. [Link]

• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. (2011). Scientific & Academic Publishing. [Link]

• Antimicrobial Screening of Some Newly Synthesized Triazoles. (2017). Pakistan Journal of Pharmaceutical Sciences. [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H--[6][7][11]triazole-3-thiol derivatives as antimicrobial agents. (n.d.). Academia.edu. [Link]

• Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives. (n.d.). ResearchGate. [Link]

• Synthesis and herbicidal activity of novel 1,2,4-triazole derivatives containing fluorine, phenyl sulfonyl and pyrimidine moieties. (2025). ResearchGate. [Link]

• Design, Synthesis, and Herbicidal Activity of Thioether Containing 1,2,4-Triazole Schiff Bases as Transketolase Inhibitors. (2021). PubMed. [Link]

• Synthesis and herbicidal activities of novel 1, 2, 4-triazolinone derivatives. (n.d.). ResearchGate. [Link]

• The Significance of 1, 2, 4 Triazoles in Agriculture Science: A Review. (2018). RJPT. [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (2013). Advances in Microbiology. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (2025). MDPI. [Link]

• Synthesis, Biological Activity of 5-Substituted-2,4-Dihydro-1,2,4-Triazole-3-Thiones and Their Derivatives. (2025). ResearchGate. [Link]

Sources

• 1. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 3. Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. mdpi.com [mdpi.com]
• 6. Buy 5-Bromo-1-(2-methoxy-2-methylpropyl)-1H-1,2,4-triazol-3-amine [smolecule.com]
• 7. Česká a slovenská farmacie: Studium antimikrobiální a antimykotické aktivity některých derivátů 1,2,4-triazolu [csfarmacie.cz]
• 8. isres.org [isres.org]
• 9. microbiologyjournal.org [microbiologyjournal.org]
• 10. Design, Synthesis, and Herbicidal Activity of Thioether Containing 1,2,4-Triazole Schiff Bases as Transketolase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

[1]

Executive Summary

Do not dispose of this compound down the drain. 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine is a halogenated nitrogen heterocycle containing a hemiaminal ether moiety.[1] It requires disposal via High-Temperature Incineration with Halogen Scrubbing .[1]

Critical Safety Alert: The ethoxymethyl group is acid-labile.[1] Strictly segregate from acidic waste streams. Contact with strong acids can hydrolyze the

-ethoxymethyl group, releasing formaldehyde (a carcinogen) and ethanol, potentially creating a toxic off-gassing hazard within the waste container.

Chemical Profile & Risk Assessment

To ensure safe handling, one must understand the structural reactivity that dictates the disposal method.

Feature	Structural Moiety	Risk Implication	Disposal Consequence
Halogen Content	Bromine (Br) substituent	Formation of HBr and potential dioxins during low-temp combustion.[1]	Mandatory: Must enter the "Halogenated Waste" stream for incineration with scrubbers.[1]
Nitrogen Content	1,2,4-Triazole ring	Formation of Nitrogen Oxides (NOx) during decomposition.	Requires incineration chambers equipped for NOx reduction.[1]
Acid Sensitivity	-Ethoxymethyl group	Hydrolysis in acidic media releases formaldehyde and ethanol.[1]	Segregation: Never mix with acidic waste (Waste Code D002).[1]

Waste Classification & Coding

While this specific research intermediate may not have a unique RCRA "P" or "U" list code, it must be characterized by its properties and constituents.

Recommended Waste Codes (RCRA/EPA)

Waste Type	Code	Justification
Ignitable	D001	If dissolved in flammable solvents (e.g., MeOH, EtOAc).
Toxic	D002	Avoid if possible.[1] Do not mix with corrosives.[1]
Halogenated	F001/F002	If mixed with listed halogenated solvents (DCM, Chloroform).[1]
Non-Regulated	N/A	If pure solid.[1] Label clearly as "Halogenated Organic Solid."[1]

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving the material to the waste area, ensure it is chemically stable.

• Quenching (Reaction Mixtures): If the compound is in a reaction mixture containing active reagents (e.g., lithium bases), quench carefully with a non-acidic proton source (e.g., Methanol or Water) under cooling.

• pH Check: Ensure the waste solution is Neutral (pH 6–8) or slightly Basic. Avoid Acidic pH.

Phase 2: Segregation & Packaging

Follow this decision matrix to select the correct waste stream.

Scenario A: Solid Waste (Pure Compound)

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

• Labeling: Affix a hazardous waste tag.

  • Constituents: "5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine (Solid)"

  • Hazard Checkbox: Toxic, Irritant.[1][2]

• Storage: Store in the "Solid Organic Waste" satellite accumulation area.

Scenario B: Liquid Waste (Solutions)

• Solvent Check:

  • If dissolved in DCM/Chloroform : Use the Halogenated Liquid carboy.[1]

  • If dissolved in Methanol/Ethyl Acetate : Use the Flammable/Halogenated carboy (Due to the Br content of the solute, it is safer to treat the whole mix as halogenated).

• Compatibility Check: Verify the carboy does not contain acidic waste (e.g., TFA, HCl, H2SO4).

• Transfer: Funnel liquid into the carboy. Close the cap immediately to prevent evaporation of the solvent or release of hydrolysis byproducts.

Operational Workflow (Decision Tree)

The following diagram illustrates the logical flow for disposing of this specific compound, emphasizing the critical acid-avoidance step.

Figure 1: Disposal decision tree highlighting the critical neutralization step to prevent ethoxymethyl hydrolysis.

Emergency Procedures (Spill Response)

In the event of a spill outside a fume hood:

• Evacuate & Ventilate: The ethoxymethyl group can degrade to release formaldehyde if the floor was recently cleaned with acidic agents.[1]

• PPE: Don Nitrile gloves (double gloved recommended, >0.11mm thickness), safety goggles, and a lab coat.[1]

• Containment:

  • Solid: Cover with wet paper towels to prevent dust, then scoop into a waste jar.[1]

  • Liquid: Absorb with vermiculite or a commercial organic spill pad.[1]

• Decontamination: Wipe the area with a mild detergent solution (soap and water).[1] Do not use bleach (risk of forming bromamines) or strong acids .[1]

References

• National Center for Biotechnology Information (PubChem). Compound Summary for 3-Amino-1,2,4-triazole (Parent Structure Safety). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification.[1] Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis (Hydrolysis of Ethoxymethyl Ethers). Wiley-Interscience.[1][3] (General reference for chemical stability of SEM/Ethoxymethyl groups).

Sources

• 1. fishersci.com [fishersci.com]
• 2. 389122-08-1 Cas No. | 5-Bromo-1H-1,2,4-triazol-3-amine | Apollo [store.apolloscientific.co.uk]
• 3. MOM Ethers [organic-chemistry.org]

Personal protective equipment for handling 5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine

Executive Summary & Risk Categorization

5-Bromo-1-(ethoxymethyl)-1H-1,2,4-triazol-3-amine (CAS: 1668553-26-1) is a functionalized heterocyclic intermediate, primarily utilized in the synthesis of URAT1 inhibitors like Lesinurad.[1]

As a research scientist, you must treat this compound not merely as a generic reagent but as a Potent Pharmaceutical Intermediate (PPI) . Due to the limited toxicological data available for this specific CAS, we apply the Precautionary Principle , categorizing it based on its structural pharmacophores (aminotriazole core and alkylating potential).

Operational Hazard Class: OEB 3 (Estimated) — Potent/Toxic. Primary Risks:

• Inhalation Toxicity: Fine powder nature facilitates alveolar deposition.

• Chemical Burns/Irritation: Halogenated amines are potential sensitizers and irritants.

• Hidden Reaction Hazard: The ethoxymethyl (EOM) moiety is an acetal-like protecting group. Critical Warning: Exposure to strong acids during workup can hydrolyze this group, releasing Formaldehyde (carcinogen) and Ethanol.

Molecular Hazard Analysis (The "Why")

To understand the PPE requirements, we must analyze the molecule's reactivity profile. This is not a checklist; it is a defense strategy against specific chemical behaviors.

Functional Group	Associated Hazard	PPE/Engineering Implication
Triazole Ring	Systemic toxicity (thyroid/liver targets common in triazoles).	Respiratory: HEPA filtration (P100) is non-negotiable to prevent systemic absorption.
Primary Amine (-NH₂)	Basic; potential skin sensitizer and eye irritant.	Skin: Nitrile is effective, but "double-gloving" is required to prevent permeation of the organic solution.
Bromine Substituent	Increases lipophilicity (skin absorption) and alkylating potential.	Body: Tyvek sleeves required. Standard lab coats are insufficient against lipophilic powders.
Ethoxymethyl (EOM)	Acid-labile protecting group. Hydrolysis yields Formaldehyde.	Ventilation: All acidic manipulations must occur in a fume hood with a face velocity >100 fpm.

PPE Selection Matrix

This protocol relies on a Barrier Redundancy System . We do not rely on a single layer of protection.

Table 1: Personal Protective Equipment Specifications

Protection Zone	Standard Operation (Weighing/Transfer)	High-Risk Operation (Spill Cleanup/Scale-up >10g)	Technical Rationale
Hand Protection	Double Nitrile Gloves (Inner: 4 mil, Outer: 5-8 mil)	Laminate Film (Silver Shield) under Nitrile	Halogenated heterocycles can permeate thin nitrile in <15 mins. Double gloving provides a visual breach indicator.
Respiratory	N95 / FFP2 Mask (If outside enclosure)	PAPR or P100 Half-Face Respirator	Solids are likely micronized. N95 protects against particulates; P100 protects against highly potent dusts.
Eye/Face	Chemical Splash Goggles (Indirect Venting)	Full Face Shield + Goggles	Safety glasses fail against airborne dust migration. Goggles seal the orbital area.
Body	Lab Coat (Buttoned) +Disposable Tyvek Sleeves	Tyvek Coverall (Type 5/6)	Prevents powder accumulation on personal clothing, which causes secondary exposure outside the lab.

Operational Protocols

Phase A: Reception and Storage

• Inspection: Upon receipt, inspect the bottle for "crusting" around the cap, which indicates previous moisture ingress or hydrolysis.

• Storage: Store at 2–8°C (Refrigerated) under an inert atmosphere (Argon/Nitrogen). The EOM group is moisture-sensitive over long periods.

• Segregation: Store away from strong acids (prevents inadvertent formaldehyde generation) and oxidizers .

Phase B: Weighing and Transfer (Critical Step)

Static electricity is the enemy of safety with dry heterocyclic powders.

• Engineering Control: Use a Powder Containment Hood or a Balance Enclosure. Do not weigh on an open bench.

• Static Neutralization: Use an ionizing fan or anti-static gun on the spatula and weighing boat before contact.

• Technique:

  • Place a tackymat at the entrance of the weighing zone.

  • Weigh into a pre-tared vial, not paper.

  • Wipe Down: Exterior of the transfer vial must be wiped with a methanol-dampened tissue inside the hood before removal.

Phase C: Reaction Safety (The Formaldehyde Risk)

If your protocol involves deprotection (removing the EOM group) using acids (e.g., HCl, TFA):

• Assume Formaldehyde Generation: The hydrolysis mechanism:

• Scrubbing: Ensure the fume hood exhaust is functioning. If working on >50g scale, vent the reaction vessel through a basic scrubber (NaOH solution) to neutralize acidic fumes and trap aldehydes.

Visual Logic: Risk Assessment & Response[2]

The following diagrams illustrate the decision-making logic for handling this specific intermediate.

Diagram 1: PPE Decision Logic

This workflow dictates the level of protection based on the physical state and operation scale.

Caption: Decision tree for selecting PPE based on physical state and chemical reactivity risks.

Disposal & Environmental Compliance

Do not dispose of down the drain. This compound contains halogens (Bromine) and nitrogen heterocycles, making it hazardous to aquatic life.

• Solid Waste: Collect in a container labeled "Hazardous Solid Waste - Halogenated Organic."

• Liquid Waste (Mother Liquors):

  • Segregate into "Halogenated Solvent Waste."

  • Note: If the waste stream is acidic (from deprotection), adjust pH to neutral (pH 7-8) before adding to the solvent drum to prevent polymerization or gas evolution in the waste container.

• Contaminated PPE: Gloves and wipes used in the weighing process must be treated as solid chemical waste, not regular trash.

Emergency Response

Scenario	Immediate Action
Skin Contact	1. Brush off dry powder (do not wet immediately, as this increases absorption).2. Wash with soap and copious water for 15 mins.3.[2][3] Seek medical attention if redness persists.
Eye Contact	Flush immediately at an eyewash station for 15 minutes. Hold eyelids open. Do not rub.
Inhalation	Move to fresh air.[1][4][2][3][5][6] If wheezing occurs (amine sensitization), administer oxygen and call emergency services.
Spill (<5g)	1. Isolate area.2. Wet a paper towel with ethanol (not water, to avoid clumping).3. Lay towel over powder to dampen.4. Wipe up and dispose as hazardous waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71498687 (Lesinurad Intermediate). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier for 1,2,4-Triazole derivatives (General Hazards). Retrieved from [Link]

• Meng, Q., et al. (2017). "The development of an effective synthetic route of lesinurad."[7] Chemistry Central Journal, 11(1). (Provides context on the reactivity and synthesis of the intermediate). Retrieved from [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. angenechemical.com [angenechemical.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. fpc.com.tw [fpc.com.tw]
• 7. researchgate.net [researchgate.net]